Cas no 1247745-21-6 (2-chloro-4-(difluoromethoxy)aniline)

2-Chloro-4-(difluoromethoxy)aniline is a halogenated aniline derivative featuring a difluoromethoxy substituent, which enhances its reactivity and utility in organic synthesis. This compound serves as a versatile intermediate in pharmaceutical and agrochemical applications, particularly in the synthesis of active ingredients requiring selective functionalization. The presence of the chloro and difluoromethoxy groups imparts unique electronic and steric properties, facilitating its use in cross-coupling reactions and nucleophilic substitutions. Its stability under standard conditions and compatibility with common reagents make it a practical choice for industrial-scale processes. The compound’s structural features also contribute to improved bioavailability in derived molecules, underscoring its importance in advanced chemical research.
2-chloro-4-(difluoromethoxy)aniline structure
1247745-21-6 structure
Product Name:2-chloro-4-(difluoromethoxy)aniline
CAS No:1247745-21-6
MF:C7H6ClF2NO
MW:193.578447818756
MDL:MFCD16680492
CID:4564476
PubChem ID:54595250
Update Time:2025-05-22

2-chloro-4-(difluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-(DIFLUOROMETHOXY)ANILINE(WXFC0705)
    • 2-CHLORO-4-(DIFLUOROMETHOXY)ANILINE
    • Benzenamine, 2-chloro-4-(difluoromethoxy)-
    • CS-0120023
    • 1247745-21-6
    • SCHEMBL12491911
    • Z955172610
    • W16618
    • AKOS011393518
    • MFCD16680492
    • EN300-85882
    • 2-chloro-4-(difluoromethoxy)aniline
    • MDL: MFCD16680492
    • Inchi: 1S/C7H6ClF2NO/c8-5-3-4(12-7(9)10)1-2-6(5)11/h1-3,7H,11H2
    • InChI Key: INMPKLBAJFDEKI-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(OC(F)F)C=C1Cl

Computed Properties

  • Exact Mass: 193.0105978g/mol
  • Monoisotopic Mass: 193.0105978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.2Ų

2-chloro-4-(difluoromethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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